5-(1,2-dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide

• IUPAC Name: 5-(dithiolan-3-yl)-N-[[4-(1,2,4-triazol-1-ylmethyl)phenyl]methyl]pentanamide
• InChI: InChI=1S/C18H24N4OS2/c23-18(4-2-1-3-17-9-10-24-25-17)20-11-15-5-7-16(8-6-15)12-22-14-19-13-21-22/h5-8,13-14,17H,1-4,9-12H2,(H,20,23)
• InChI Key: QRWFJXVSCZQTJS-UHFFFAOYSA-N
• Canonical SMILES: C1CSSC1CCCCC(=O)NCC2=CC=C(C=C2)CN3C=NC=N3
• Molecular Formula: C18H24N4OS2
• Molecular Weight: 376.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2-dithiolan-3-yl group, a 1H-1,2,4-triazol-1-yl group, and a pentanamide group. These groups are common in many pharmaceuticals and bioactive compounds.

Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the triazole ring, followed by the introduction of the dithiolan-3-yl and pentanamide groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR and MS analysis. These techniques can provide detailed information about the arrangement of atoms and the types of bonds in the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for information on handling, storage, and disposal.

Future Directions

The future research directions for this compound could involve further investigation into its biological activity, the optimization of its synthesis process, and the exploration of its potential applications in medicine or other fields.